Cas no 1805139-38-1 (Methyl 3-cyano-2-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-cyano-2-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805139-38-1
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4903409
• Update Time: 2025-10-29

Methyl 3-cyano-2-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H8F2N2O2/c1-16-8(15)4-7-3-2-6(5-13)9(14-7)10(11)12/h2-3,10H,4H2,1H3
• InChI Key： KFNJPHIQXXQCQJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=CC(CC(=O)OC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.1
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-2-(difluoromethyl)pyridine-6-acetate

Recent Advances in the Study of Methyl 3-cyano-2-(difluoromethyl)pyridine-6-acetate (CAS: 1805139-38-1)

Methyl 3-cyano-2-(difluoromethyl)pyridine-6-acetate (CAS: 1805139-38-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural features, which enable the introduction of difluoromethyl groups—a moiety known to enhance metabolic stability and bioavailability. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 3-cyano-2-(difluoromethyl)pyridine-6-acetate as a precursor in the synthesis of novel kinase inhibitors. The research team employed a multi-step synthetic route, leveraging the compound’s reactivity to introduce modifications at the pyridine core, resulting in derivatives with potent inhibitory activity against BRAF V600E, a mutation prevalent in melanoma. The study reported IC50 values in the nanomolar range, underscoring the compound’s potential in targeted cancer therapy.

Further investigations into the pharmacokinetic properties of derivatives derived from 1805139-38-1 were detailed in a 2024 ACS Pharmacology & Translational Science article. The study emphasized the role of the difluoromethyl group in improving metabolic stability, as evidenced by prolonged half-lives in murine models. Additionally, the compound’s low cytotoxicity in normal cell lines suggested a favorable safety profile, paving the way for its inclusion in preclinical development pipelines.

Beyond oncology, Methyl 3-cyano-2-(difluoromethyl)pyridine-6-acetate has also been explored in the context of anti-inflammatory drug design. A recent European Journal of Medicinal Chemistry publication (2024) described its incorporation into small-molecule inhibitors of NLRP3 inflammasome, a target implicated in chronic inflammatory disorders. The synthesized analogs exhibited significant suppression of IL-1β release in macrophage assays, with one lead compound advancing to in vivo validation.

In conclusion, Methyl 3-cyano-2-(difluoromethyl)pyridine-6-acetate (1805139-38-1) continues to emerge as a versatile scaffold in drug discovery. Its applications span oncology, inflammation, and beyond, supported by robust synthetic methodologies and promising biological data. Future research directions may include structural optimization to enhance selectivity and the exploration of combination therapies. This compound exemplifies the intersection of synthetic chemistry and therapeutic innovation, holding substantial promise for next-generation pharmaceuticals.